Cas no 1216499-01-2 (2-benzyl-1-(2-methoxyethyl)-1H-1,3-benzodiazole hydrochloride)

• Product Name: 2-benzyl-1-(2-methoxyethyl)-1H-1,3-benzodiazole hydrochloride
• CAS No: 1216499-01-2
• MF: C₁₇H₁₉ClN₂O
• MW: 302.798563241959
• CID: 5392972
• Update Time: 2025-05-26

2-benzyl-1-(2-methoxyethyl)-1H-1,3-benzodiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-1-(2-methoxyethyl)benzimidazole:hydrochloride
• 2-benzyl-1-(2-methoxyethyl)-1H-1,3-benzodiazole hydrochloride

• Inchi： 1S/C17H18N2O.ClH/c1-20-12-11-19-16-10-6-5-9-15(16)18-17(19)13-14-7-3-2-4-8-14;/h2-10H,11-13H2,1H3;1H
• InChI Key： AUTLGOYSOFKOFU-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=CC=C2)N(CCOC)C2=CC=CC=C2N=1.[H]Cl

Additional information on 2-benzyl-1-(2-methoxyethyl)-1H-1,3-benzodiazole hydrochloride

Comprehensive Overview of 2-benzyl-1-(2-methoxyethyl)-1H-1,3-benzodiazole hydrochloride (CAS No. 1216499-01-2)

2-benzyl-1-(2-methoxyethyl)-1H-1,3-benzodiazole hydrochloride (CAS No. 1216499-01-2) is a synthetic organic compound belonging to the benzodiazole class. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. With the rise of AI-driven drug discovery and computational chemistry, researchers are increasingly exploring the properties of such heterocyclic compounds to develop novel therapeutics and functional materials.

The molecular structure of 2-benzyl-1-(2-methoxyethyl)-1H-1,3-benzodiazole hydrochloride features a benzodiazole core substituted with a benzyl group and a 2-methoxyethyl side chain, which contributes to its unique physicochemical properties. These structural attributes make it a promising candidate for studies related to enzyme inhibition, receptor modulation, and bioavailability enhancement. Recent trends in green chemistry have also sparked interest in optimizing the synthesis of such compounds to minimize environmental impact.

One of the most frequently searched questions about 2-benzyl-1-(2-methoxyethyl)-1H-1,3-benzodiazole hydrochloride is its solubility profile and stability under various conditions. Researchers often seek data on its pKa, logP, and thermal stability, which are critical for formulation development. Additionally, the compound's potential role in neuropharmacology and cancer research has been a hot topic in academic forums and scientific databases.

From a technical perspective, the synthesis of 2-benzyl-1-(2-methoxyethyl)-1H-1,3-benzodiazole hydrochloride involves multi-step reactions, including alkylation and cyclization processes. Advanced techniques such as HPLC purification and NMR characterization are essential to ensure high purity and accurate structural confirmation. The growing demand for high-purity reference standards in analytical laboratories has further highlighted the importance of this compound.

In the context of drug delivery systems, the hydrochloride salt form of this compound offers improved water solubility, making it suitable for parenteral formulations. This aligns with the current focus on biocompatible excipients and controlled-release technologies. Moreover, its potential interactions with biological membranes and plasma proteins are areas of active investigation, particularly in pharmacokinetic studies.

The compound's relevance extends to material science, where its aromatic system and polar functional groups contribute to applications in organic electronics and polymeric materials. Researchers are exploring its use in conductive polymers and light-emitting diodes (LEDs), driven by the global push for sustainable technologies.

As the scientific community continues to explore the versatility of 2-benzyl-1-(2-methoxyethyl)-1H-1,3-benzodiazole hydrochloride, its integration into high-throughput screening platforms and machine learning models for molecular property prediction is expected to grow. This compound exemplifies the intersection of traditional organic synthesis and cutting-edge computational tools, making it a valuable subject for ongoing research.